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Compound of Interest

Compound Name: JTV-519 hemifumarate

Cat. No.: B8050390

Essential Safety and Handling Guide for JTV-519
Hemifumarate

This document provides crucial safety and logistical information for the handling and disposal
of JTV-519 hemifumarate (also known as K201 hemifumarate), a research compound with
antiarrhythmic and cardioprotective properties.[1][2][3] It is intended for researchers, scientists,
and drug development professionals.

Compound Information and Hazard Assessment

JTV-519 is a 1,4-benzothiazepine derivative that acts as a ryanodine receptor (RyR) inhibitor,
stabilizing the RyR2 channel in its closed conformation. While a specific Safety Data Sheet
(SDS) for JTV-519 hemifumarate is not readily available in the provided search results, its
nature as a chemical powder warrants caution. The GHS labeling for the base compound, JTV-
519, includes an environmental hazard pictogram, with a warning statement for being very toxic
to aquatic life with long-lasting effects.[4] Therefore, appropriate handling and disposal are
critical to prevent environmental contamination.

Physical and Chemical Properties:
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Property Value Source
Chemical Formula C25H32N202S:C4H404

Molecular Weight 540.67 g/mol

Solubility Soluble to 100 mM in DMSO

Storage Store at +4°C (as solid)

-80°C for 6 months; -20°C for 1

Stock Solution Storage
month

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving JTV-519 hemifumarate.[5]
The following table summarizes the recommended PPE for handling this compound.
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Recommended Personal
Task Protective Equipment Rationale
(PPE)

Respiratory Protection:

NIOSH-approved respirator

(e.g., N95) or work in a

certified chemical fume hood.

) ) [6][7] Eye Protection: Chemical  To prevent inhalation of fine
Handling Solid Powder _ _
o ) ) safety goggles.[6][8][9] Hand particles, eye contact, and skin

(Weighing, Aliquoting) ] ) ]

Protection: Chemical-resistant exposure.

gloves (e.g., nitrile).[6][8] Body

Protection: Lab coat, long

pants, and closed-toe shoes.

[5]

Eye Protection: Chemical
safety goggles or safety
] ] glasses with side shields.[6][9] To protect against splashes
Handling Stock Solutions ) ) ) ] )
o o Hand Protection: Chemical- and direct skin contact with the
(Diluting, Pipetting) ) o )
resistant gloves (e.g., nitrile). dissolved compound.
[8] Body Protection: Lab coat

and closed-toe shoes.

Operational Plan: Step-by-Step Handling
Procedures

3.1. Preparation of Stock Solutions
A generalized protocol for preparing a stock solution of JTV-519 hemifumarate is as follows:

o Work Area Preparation: Ensure all work is conducted in a well-ventilated area, preferably
within a chemical fume hood, especially when handling the powdered form.

» PPE: Don the appropriate PPE as outlined in the table above for handling solid powder.
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» Weighing: Carefully weigh the desired amount of JTV-519 hemifumarate powder using an
analytical balance. Minimize the creation of dust.

» Dissolving: Add the appropriate volume of DMSO to the powder to achieve the desired stock
concentration (e.g., up to 100 mM). Vortex briefly until fully dissolved.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up
to one month or -80°C for up to six months.[2]

3.2. Experimental Workflow

The following diagram illustrates a typical experimental workflow for using JTV-519
hemifumarate in a cell-based assay.
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Caption: General experimental workflow for JTV-519 hemifumarate.
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Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[10]

¢ Solid Waste: Collect any unused JTV-519 hemifumarate powder and contaminated
consumables (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste
container.

e Liquid Waste:

o Solvent-Based Solutions: Unused stock solutions in DMSO should be collected in a
designated, labeled container for non-halogenated organic solvent waste.[11] Do not mix
with aqueous waste.

o Aqueous Solutions: Aqueous solutions containing JTV-519 hemifumarate should be
collected in a separate, labeled hazardous waste container. Due to its fumarate salt form,
the pH of the waste should be considered. If necessary, neutralize acidic or basic aqueous
waste before collection, being mindful of any potential reactions.[12]

o Spill Management: In case of a spill, assess the situation. If it is safe to do so, use a spill kit
to contain and absorb the material.[11] Dispose of the cleanup materials as hazardous

waste.

The following diagram outlines a logical approach to handling a chemical spill.
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Caption: Decision workflow for handling a chemical spill.

Mechanism of Action: Signhaling Pathway

JTV-519 acts by stabilizing the ryanodine receptor 2 (RyR2), a calcium release channel in the
sarcoplasmic reticulum (SR) of cardiac myocytes.[4] In pathological conditions like heart failure,
RyR2 can become unstable, leading to a diastolic Ca?* leak from the SR, which can trigger
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arrhythmias.[4][13] JTV-519 is thought to enhance the binding of calstabin2 (also known as
FKBP12.6) to RyR2, which stabilizes the channel in its closed state and prevents this harmful
Caz* leak.[14][15]

The diagram below illustrates this proposed mechanism.
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Caption: Mechanism of action of JTV-519 on the RyR2 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

¢ 2. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://en.wikipedia.org/wiki/JTV-519
https://pmc.ncbi.nlm.nih.gov/articles/PMC3449255/
https://www.pnas.org/doi/10.1073/pnas.0500353102
https://pmc.ncbi.nlm.nih.gov/articles/PMC1896290/
https://www.benchchem.com/product/b8050390?utm_src=pdf-body-img
https://www.benchchem.com/product/b8050390?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/jtv-519.html
https://www.medchemexpress.com/jtv-519-hemifumarate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8050390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. A new cardioprotective agent, JTV519, improves defective channel gating of ryanodine
receptor in heart failure - PubMed [pubmed.ncbi.nim.nih.gov]

. JTV-519 - Wikipedia [en.wikipedia.org]
. hspcoatings.co.uk [nspcoatings.co.uk]
. falseguridad.com [falseguridad.com]

. realsafety.org [realsafety.org]

. PPE and Safety for Chemical Handling [acsmaterial.com]

© 00 ~N oo 0 b~

. hazmatschool.com [hazmatschool.com]

10. fishersci.com [fishersci.com]

11. nipissingu.ca [nipissingu.ca]

12. Making sure you're not a bot! [oc-praktikum.de]

13. JTV519 (K201) reduces sarcoplasmic reticulum Ca2+ leak and improves diastolic
function in vitro in murine and human non-failing myocardium - PMC [pmc.ncbi.nlm.nih.gov]

14. pnas.org [pnas.org]

15. K201 (JTV519) suppresses spontaneous Ca2+ release and [3H]ryanodine binding to
RyR2 irrespective of FKBP12.6 association - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling JTV-519
hemifumarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8050390#personal-protective-equipment-for-
handling-jtv-519-hemifumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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